Cas no 89721-12-0 (Isoquinoline, 3-chloro-6-methyl-1-phenyl-)

• Product Name: Isoquinoline, 3-chloro-6-methyl-1-phenyl-
• CAS No: 89721-12-0
• MF: C₁₆H₁₂ClN
• MW: 253.726182937622
• CID: 591655
• PubChem ID: 71325802
• Update Time: 2025-04-19

Isoquinoline, 3-chloro-6-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 3-chloro-6-methyl-1-phenyl-
• 3-chloro-6-methyl-1-phenylisoquinoline
• 89721-12-0
• DTXSID90755077

• Inchi： 1S/C16H12ClN/c1-11-7-8-14-13(9-11)10-15(17)18-16(14)12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key： SYOIZOTUOOHDPU-UHFFFAOYSA-N
• SMILES： ClC1=CC2C=C(C)C=CC=2C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 253.0658271g/mol
• Monoisotopic Mass: 253.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 12.9Ų